N-(2,5-dimethylphenyl)-2-((5-(2-phenylacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-phenylacetamide
• InChI: InChI=1S/C20H20N4O2S2/c1-13-8-9-14(2)16(10-13)21-18(26)12-27-20-24-23-19(28-20)22-17(25)11-15-6-4-3-5-7-15/h3-10H,11-12H2,1-2H3,(H,21,26)(H,22,23,25)
• InChI Key: XVGIOJLPXDNRDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(S2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C20H20N4O2S2
• Molecular Weight: 412.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-((5-(2-phenylacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H20N4O2S2 and its molecular weight is 412.53. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethylphenyl)-2-((5-(2-phenylacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethylphenyl)-2-((5-(2-phenylacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Glutaminase Inhibition and Cancer Treatment

• Compounds similar to N-(2,5-dimethylphenyl)-2-((5-(2-phenylacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide have been investigated for their role as glutaminase inhibitors. One such compound, a BPTES analog, showed promising results in inhibiting the growth of lymphoma B cells, both in vitro and in a mouse xenograft model (Shukla et al., 2012).

Anticancer Activity

• A study by Duran and Demirayak (2012) synthesized derivatives with a similar structure and tested their anticancer activities against various human tumor cell lines. Some compounds exhibited reasonable anticancer activity, particularly against melanoma-type cell lines (Duran & Demirayak, 2012).
• Another study focused on synthesizing phenyl urea derivatives containing 1,3,4-thiadiazole and evaluated their antiproliferative effects. One compound in particular showed significant cytotoxic effects against a skin cancer cell line (Toolabi et al., 2022).

Molecular Modeling and Drug Design

• A research by Abu-Melha (2021) involved the synthesis of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds. These compounds demonstrated powerful cytotoxic results against breast cancer, supported by molecular modeling and drug design studies (Abu-Melha, 2021).

Antileishmanial Activity

• A novel series of compounds derived from 1,3,4-thiadiazol-2-ylthio acetamides showed promising antileishmanial activity against Leishmania major. The compounds demonstrated better activity than standard drugs at non-cytotoxic concentrations (Vosooghi et al., 2015).

Antibacterial Properties

• Research by Lu et al. (2020) designed and synthesized N-phenylacetamide derivatives containing arylthiazole moieties. These compounds exhibited promising antibacterial activities against various bacterial strains and demonstrated potential as leads in antibacterial agent design (Lu et al., 2020).